ethyl N-(2-nitropyridin-3-yl)carbamate

• IUPAC Name: ethyl N-(2-nitropyridin-3-yl)carbamate
• InChI: InChI=1S/C8H9N3O4/c1-2-15-8(12)10-6-4-3-5-9-7(6)11(13)14/h3-5H,2H2,1H3,(H,10,12)
• InChI Key: XGALXMZZDNGYGW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NC1=C(N=CC=C1)[N+](=O)[O-]
• Molecular Formula: C8H9N3O4
• DSSTOX Substance ID: DTXSID70385452
• Molecular Weight: 211.17 g/mol
• CAS RN: 55304-91-1

Description

Molecular Structure Analysis

The molecular formula of ethyl N-(2-nitropyridin-3-yl)carbamate is C8H9N3O4. The molecular weight is 211.17 g/mol. The InChI code is 1S/C8H9N3O4/c1-2-15-8(12)10-6-4-3-5-9-7(6)11(13)14/h3-5H,2H2,1H3,(H,10,12). The canonical SMILES is CCOC(=O)NC1=C(N=CC=C1)N+[O-].

Physical And Chemical Properties Analysis

Ethyl N-(2-nitropyridin-3-yl)carbamate is a solid at room temperature. It has a molecular weight of 211.18 g/mol. It should be stored in a refrigerator.

Scientific Research Applications

Chemotherapeutic Potential

Ethyl N-(2-nitropyridin-3-yl)carbamate derivatives have been studied for their potential application as anticancer agents. The chemical modifications in the carbamate group of ethyl (5-amino-1,2-dihydro-3-phenylpyrido[3,4-b]pyrazin-7-yl)carbamates were found to play a crucial role in determining their cytotoxic activity against experimental neoplasms in mice. The presence of a carbamate group was identified as essential for exhibiting this activity. Alterations such as replacing ethyl with methyl showed no significant change in activity, while bulkier aliphatic groups or replacing ethoxy with a methylamino group reduced the activity. Moreover, the activity of certain compounds was affected by acetylation of the amino group or by substitution at certain positions, underlining the importance of structural precision in chemotherapeutic efficiency (Temple, Rener, & Comber, 1989).

Antimitotic Properties

Investigations into antimitotic agents revealed that ethyl N-(2-nitropyridin-3-yl)carbamate derivatives, particularly those involving pyrido[3,4-b]pyrazin-7-ylcarbamates, are potent inhibitors of mitosis in cancer cells. These compounds were shown to bind cellular tubulin, resulting in the accumulation of cells at the mitotic stage and exhibiting significant cytotoxicity. Structural variations, especially at the 2,3-positions of the pyrazine ring, greatly influenced their cytotoxicity and the ability to inhibit mitosis in cultured cells, revealing the potential of these compounds as antimitotic agents in cancer therapy (Temple, Rener, & Comber, 1991).

Synthesis and Structural Analysis

Ethyl N-(2-nitropyridin-3-yl)carbamate has been a focal point in the synthesis of novel compounds. A microwave-assisted synthesis approach was used to create novel (5-nitropyridin-2-yl)alkyl and (5-nitropyridin-3-yl)alkyl carbamate scaffolds. This process involved the condensation of N-carbamate alpha- and beta-amino carbonyl derivatives with specific intermediates under microwave irradiation. This technique allowed for the efficient access to novel nitrogen-containing scaffolds, demonstrating the compound's versatility in creating diverse molecular structures (Henry, Haupt, & Turner, 2009).

Biological Activity and Metabolism

Detailed studies on metabolism and biological activity have shown that ethyl N-(2-nitropyridin-3-yl)carbamate and its derivatives undergo specific metabolic processes in biological systems. These processes are crucial for their biological activity, especially in the context of antitumor and antimitotic effects. The metabolism often involves the formation of active metabolites or the alteration of the compound's structure to interact with biological targets, such as tubulin in cancer cells or enzymes involved in cell division (Hodgson & Casida, 1961).

Safety and Hazards

The safety information available indicates that ethyl N-(2-nitropyridin-3-yl)carbamate has the GHS07 pictogram, with the signal word "Warning". The hazard statements include H302, H315, H319, H335, indicating that the compound may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation.